Cas no 100668-21-1 (1,2-Benzenediol, 4-(1-hexenyl)-)

• Product Name: 1,2-Benzenediol, 4-(1-hexenyl)-
• CAS No: 100668-21-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1127072
• PubChem ID: 53426116
• Update Time: 2025-04-20

1,2-Benzenediol, 4-(1-hexenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(1-hexenyl)-
• 4-hex-1-enylbenzene-1,2-diol
• DTXSID50699069
• 1,2-Benzenediol, 4-(1-hexen-1-yl)-
• 1-(3,4-dihydroxyphenyl)-1-hexene
• NRJONEZFCZVLLI-UHFFFAOYSA-N
• SCHEMBL8847575
• 4-(HEX-1-EN-1-YL)BENZENE-1,2-DIOL
• 100668-21-1

• Inchi： 1S/C12H16O2/c1-2-3-4-5-6-10-7-8-11(13)12(14)9-10/h5-9,13-14H,2-4H2,1H3
• InChI Key： NRJONEZFCZVLLI-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C=CCCCC)O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46